Cas no 1804381-69-8 (Methyl 3-amino-5-propionylbenzoate)

• Product Name: Methyl 3-amino-5-propionylbenzoate
• CAS No: 1804381-69-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 4951040
• Update Time: 2025-05-22

Methyl 3-amino-5-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-propionylbenzoate

• Inchi： 1S/C11H13NO3/c1-3-10(13)7-4-8(11(14)15-2)6-9(12)5-7/h4-6H,3,12H2,1-2H3
• InChI Key： JIYXCEAJINYMBW-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=C(C=C(C(=O)OC)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.2
• Topological Polar Surface Area: 69.4

Additional information on Methyl 3-amino-5-propionylbenzoate

Methyl 3-amino-5-propionylbenzoate: A Comprehensive Overview

Methyl 3-amino-5-propionylbenzoate, identified by the CAS number 1804381-69-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The chemical structure of Methyl 3-amino-5-propionylbenzoate comprises a benzoate backbone with substituents at positions 3 and 5. The amino group at position 3 and the propionyl group at position 5 contribute to its versatile reactivity and biological activity. This structure allows for multiple functional groups to interact with biological systems, making it a promising candidate for therapeutic interventions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 3-amino-5-propionylbenzoate. Researchers have developed novel methodologies that improve yield and purity, which are critical for large-scale production. These methods often involve multi-step reactions, including nucleophilic substitutions and condensation reactions, to achieve the desired product with high precision.

In terms of applications, Methyl 3-amino-5-propionylbenzoate has shown potential in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to act as a chelating agent or a ligand in metalloenzyme inhibition has been explored in recent studies. Additionally, this compound has been investigated for its role in anti-inflammatory and antioxidant activities, which are crucial for developing new drugs targeting chronic diseases.

The latest research on Methyl 3-amino-5-propionylbenzoate has also delved into its use in nanotechnology. Its structural properties make it suitable for designing self-assembling materials and drug delivery systems. Scientists have reported successful incorporation of this compound into polymer matrices, enhancing the mechanical properties and bioavailability of the resulting materials.

In conclusion, Methyl 3-amino-5-propionylbenzoate, with its CAS number 1804381-69-8, stands out as a versatile compound with wide-ranging applications. Its role in drug development, material science, and nanotechnology underscores its importance in contemporary research. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to various scientific domains.